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Compound of Interest

Compound Name: Echinotocin

Cat. No.: B15597424

Disclaimer: "Echinotocin” is not a widely recognized chemical compound in publicly available
safety and chemical databases. The following disposal procedures are provided as a
comprehensive guide for a research-grade peptide and are based on established best
practices for handling hazardous chemical waste in a laboratory setting. It is imperative to
always consult your institution's Environmental Health and Safety (EHS) department and the
official Safety Data Sheet (SDS) for any specific chemical you are working with. This guide is
intended to provide essential safety and logistical information, building trust by offering value
beyond the product itself.

Immediate Safety and Waste Classification

All waste contaminated with Echinotocin, including the pure compound, solutions, and any
contaminated labware (e.g., pipette tips, vials, gloves), must be treated as hazardous chemical
waste. Due to the general nature of research peptides, it is prudent to handle them as
potentially harmful until comprehensive toxicological data is available.

Personal Protective Equipment (PPE) is mandatory when handling any Echinotocin waste.
This includes:

» Double-gloving with appropriate chemical-resistant gloves.
e Animpermeable laboratory coat or gown.

» Safety glasses or goggles.
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Quantitative Data Summary

The following table summarizes the general physicochemical properties that can be expected
for a research peptide like Echinotocin. These values are illustrative and should be confirmed
with a substance-specific SDS.

Property Value Citation
CAS Number 1219926-10-9 [1]
Molecular Formula C41H66N12011S2 [1]
Molar Mass 967.17 g/mol [1]
Typically a white to off-white
Appearance
powder
Storage Temperature Store at < -15°C [2]

Experimental Protocol: Waste Segregation and
Collection

A systematic approach to waste segregation is critical to ensure safety and proper disposal.
The following protocol outlines the steps for managing Echinotocin waste streams.

o Designate a Waste Collection Area: Establish a clearly labeled, secondary containment area
within the laboratory for accumulating Echinotocin waste. This area should be away from
general lab traffic.

o Use Appropriate Waste Containers:

o Solid Waste: Collect all contaminated solid materials (e.g., gloves, weigh boats, paper
towels) in a dedicated, leak-proof container with a secure lid. This container must be
clearly labeled as "Hazardous Waste: Echinotocin.”

o Liquid Waste: Collect all aqueous and solvent solutions containing Echinotocin in a
compatible, shatter-resistant container (e.g., a properly rated plastic or coated glass
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bottle). The container must have a screw-top lid and be labeled as "Hazardous Waste:
Echinotocin” with an approximate concentration and the solvent system used.

o Sharps Waste: Any contaminated sharps (e.g., needles, scalpels, glass pipettes) must be
disposed of in a designated sharps container that is puncture-resistant and leak-proof.

e Maintain a Waste Log: Keep a detailed log of the waste being added to each container,
including the date, amount, and chemical composition.

o Container Management: Do not overfill waste containers. Leave at least 10% headspace to
accommodate expansion and prevent spills. Ensure containers are securely closed when not

in use.

» Requesting Disposal: Once a waste container is full, or if the waste is no longer being
generated, follow your institution's procedures for hazardous waste pickup. This typically
involves submitting a request through the EHS department.

Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of Echinotocin
waste.

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/product/b15597424?utm_src=pdf-body
https://www.benchchem.com/product/b15597424?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15597424?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

[Solid Waste (Gloves, TubesD

Waste Generation & Segregation

Echinotocin Waste Generated

Segregate Waste Streams

[Liquid Waste (SolutionsD

[Sharps Waste (Needles, VialsD

\ 4
Collect in Labeled

E—Iazardous Waste Container ]

Waste Collection &vLabeling

Collect in Labeled
Hazardous Waste Bottle

Collect in Sharps
Container

Storage &V Disposal

Store in Designated
Secondary Containment Area

'

[Request EHS PickuID

Dispose via Approved
Waste Disposal Plant

Click to download full resolution via product page

Echinotocin Waste Disposal Workflow

© 2025 BenchChem. All rights

reserved. 4/6

Tech Support


https://www.benchchem.com/product/b15597424?utm_src=pdf-body-img
https://www.benchchem.com/product/b15597424?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15597424?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Hazard Information and Precautions

While comprehensive toxicological data for "Echinotocin” is not readily available, it is crucial to
handle it with care. To the best of our knowledge, the hazards of this material have not been
thoroughly investigated.[3] Therefore, the following precautions should be taken:

Health Hazards: May be harmful if swallowed or in contact with skin.[3] It may also cause
respiratory tract irritation if inhaled.[3]

» Environmental Hazards: Avoid release to the environment as it may cause long-lasting
harmful effects to aquatic life.[2] Do not allow the substance to enter soil or subsoil.[2]

» Handling: Handle in accordance with good industrial hygiene and safety practices.[4] Avoid
contact with skin, eyes, and clothing.[2][4] Do not eat, drink, or smoke when using this
product.[4][5]

o First Aid:

o

If Swallowed: Do NOT induce vomiting.[3] Rinse mouth and seek medical advice.[2][3]

o

If Inhaled: Remove to fresh air. If irritation or discomfort persists, seek medical attention.[3]

[¢]

Skin Contact: Flush skin with running water.[3]

o

Eye Contact: Wash out immediately with fresh running water.[3]

All waste must be handled in accordance with local, state, and federal regulations.[3] Dispose
of contents and container to an approved waste disposal plant.[4][5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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